Cas no 6989-79-3 ((1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol)

(1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol structure
6989-79-3 structure
Product Name:(1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
CAS No:6989-79-3
MF:C20H26N2O2
MW:326.432645320892
CID:974353
PubChem ID:133556450
Update Time:2025-04-19

(1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol Chemical and Physical Properties

Names and Identifiers

    • (+)-Isoajmaline
    • Isoajmaline
    • (17R,20alpha,21beta)-Ajmalan-17,21-diol
    • NSC 72132
    • Rauwolfinine
    • (1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17
    • Sandwicin
    • Cardiorythmine
    • Takycor
    • MLS002638439
    • SMR001547919
    • (5aR,6S,8S,10S,11S,11aS,12aR,13R)-5-methyl-5a,6,8,9,10,11,11a,12-octahydro-5H-6,10:11,12a-dimethanoindolo[3,2-b]quinolizine-8,13-diol
    • Ajmalin
    • Ajmaline
    • Ritmos
    • Rytmalin
    • Rauwolfine
    • Ignazin
    • Raugalline
    • Rauwolfin
    • Merabitol
    • 7-Epiajmaline
    • (+)-Isosandwicine
    • Siddiqui
    • (+)-Ajmaline
    • Gilurytmal
    • Rhytmaton
    • Tachmalin
    • (+)-Sandwicine
    • 6989-79-3
    • (1R,9R,10S,12S,13R,14S,16S,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
    • (1R,9R,10S,12S,13R,14S,16S)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
    • (1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
    • Inchi: 1S/C20H26N2O2/c1-3-10-11-8-14-17-20(12-6-4-5-7-13(12)21(17)2)9-15(16(11)18(20)23)22(14)19(10)24/h4-7,10-11,14-19,23-24H,3,8-9H2,1-2H3/t10-,11-,14+,15+,16?,17+,18?,19+,20-/m1/s1
    • InChI Key: CJDRUOGAGYHKKD-MLZVGHFESA-N
    • SMILES: OC1C2[C@H]3[C@@H](CC)[C@@H](N4[C@@H](C3)[C@H]3[C@]1(C1C=CC=CC=1N3C)C[C@H]42)O

Computed Properties

  • Exact Mass: 326.19900
  • Monoisotopic Mass: 326.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.9
  • Molecular Weight: 326.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 265-266 ºC
  • Boiling Point: 519.4°C at 760 mmHg
  • Flash Point: 285.2°C
  • Refractive Index: 1.701
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 46.94000
  • LogP: 1.55740

(1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol Pricemore >>

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